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Compound of Interest

Compound Name: γ-Linolenic Acid Ethyl Ester-d5

Cat. No.: B1162342 Get Quote

Executive Summary & Substance Profile
γ-Linolenic Acid Ethyl Ester-d5 is a stable, deuterium-labeled fatty acid ester typically used

as an internal standard in mass spectrometry (LC-MS/GC-MS) for lipidomics.

Critical Distinction: Although this compound is an "isotope," it is stable (non-radioactive). It must

be processed as hazardous chemical waste, not radioactive waste. Misclassification leads to

unnecessary regulatory burdens and disposal costs.

Property Specification Disposal Implication

Chemical Nature
Polyunsaturated Fatty Acid

Ester

Organic waste stream (High

BTU)

Isotope Status Deuterated (d5) - Stable
NO radioactive decay; treat as

chemical waste

Common Formulation
Solution in Ethanol (e.g.,

>98%)
Flammable Liquid (D001)

Flash Point ~13-14°C (Ethanol carrier)
High fire risk; ground all

containers

Water Solubility Negligible
Do NOT dispose of down the

drain
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Hazard Identification & Risk Assessment
Before initiating disposal, you must understand the causality of the hazards. The primary risk

stems not from the fatty acid itself, but from the organic solvent carrier (typically ethanol) and

the potential for auto-oxidation.

Primary Hazards (GHS Classification)
Flammable Liquid (Category 2): The ethanol carrier makes this a high-flammability risk.

Vapors can travel to ignition sources.

Irritant (Category 2A/3): Causes serious eye irritation and respiratory tract irritation.

Auto-Oxidation: Polyunsaturated fatty acids (PUFAs) can polymerize or degrade

exothermically if dried on high-surface-area materials (e.g., paper towels, silica), posing a

spontaneous combustion risk.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Segregation
Objective: Prevent cross-contamination and regulatory misclassification.

Verify Labeling: Ensure the bottle is clearly labeled "Chemical Waste" and NOT

"Radioactive."

Check Formulation:

If in Ethanol/Methyl Acetate: Treat as Ignitable Waste.

If Pure Oil: Treat as Organic Waste (Non-Halogenated).

Inspect Container: Ensure the cap is PTFE-lined and free of cracks. If the septum is

punctured, overpack the vial to prevent leakage during transport.

Phase 2: Waste Stream Selection
Use the following decision logic to determine the correct waste stream.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: γ-Linolenic Acid Ethyl Ester-d5

Is it mixed with Biological Agents? Stream C: Contaminated Solids
(Gloves, Tips, Vials)

Residues/Debris

DISPOSE as Mixed Waste
(Biohazard + Chemical)

Yes

Is it in Solution (Ethanol/Methanol)?

No

Stream A: Flammable Solvents
(RCRA Code D001)

Yes (>24% Alcohol)

Stream B: High BTU Organic Waste
(Non-Halogenated)

No (Pure Oil)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating γ-Linolenic Acid Ethyl Ester-d5 waste streams.

Phase 3: Operational Disposal Steps
Scenario A: Liquid Waste (Stock Solutions & Samples)

Container: High-density polyethylene (HDPE) or glass carboy approved for solvents.

Bulking: Can be bulked with other non-halogenated organic solvents (Methanol, Acetonitrile,

Ethanol).

Prohibited: Do NOT mix with oxidizers (Peroxides, Nitric Acid) or halogenated waste

(Chloroform, DCM) if possible, to keep disposal costs lower.

Action: Pour liquid into the "Non-Halogenated Organic Solvent" carboy. Record volume on

the waste tag.

Scenario B: Solid Waste (Vials, Pipette Tips, Wipes)
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Risk: Spontaneous combustion of PUFA-soaked wipes.

Protocol:

Place contaminated wipes/paper in a sealed bag or container immediately to limit oxygen

exposure.

Dispose of in the "Solid Hazardous Waste" bin (often a yellow or red bin with a lid).

Do not throw in regular trash; residual ethanol makes it flammable.

Scenario C: Empty Stock Vials
P-Listed Check: This compound is not P-listed (acutely toxic).

Triple Rinse:

Rinse the vial 3 times with a small amount of ethanol or acetone.

Pour rinsate into the Liquid Waste container (Scenario A).

Deface the label.

Dispose of the glass vial in the "Broken Glass/Sharps" container (if clean) or Solid

Hazardous Waste (if facility rules require).

Regulatory Compliance & RCRA Codes
Adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory for US-

based laboratories.
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Waste Characteristic RCRA Code Justification

Ignitability D001
Flash point < 60°C (due to

Ethanol carrier).

Toxicity (TCLP) None
The fatty acid ester itself is not

on the TCLP list (D004-D043).

Listed Waste F003

Only applies if the carrier

solvent is a spent solvent

mixture (e.g.,

Acetone/Xylene/Ethyl Acetate).

Spill Response (Small Scale < 500 mL):

Evacuate the immediate area if vapors are strong.

Extinguish all ignition sources.

Absorb with vermiculite or a dedicated organic spill kit.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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